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Compound of Interest

Compound Name: 4-Methoxypentan-2-one

Cat. No.: B081126

For Immediate Reference: Essential Safety and Disposal Information for 4-Methoxypentan-2-
one

This document provides a comprehensive guide to the proper disposal procedures for 4-
Methoxypentan-2-one, designed for researchers, scientists, and professionals in drug
development. Adherence to these protocols is critical for ensuring laboratory safety and
environmental compliance.

Key Chemical and Hazard Data

A summary of the essential physical and hazard properties of 4-Methoxypentan-2-one is
provided below. This information is critical for safe handling and disposal.
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Property Value Citation
) 4-Methoxy-4-methylpentan-2-
Chemical Name [1]
one

CAS Number 107-70-0 [1][2]
Appearance Clear, colorless liquid [2]
Primary Hazards Flammable liquid and vapor [3114]

UN Number 2293 [1]

Dispose of contents/container
Disposal to an approved waste disposal [11[3]

plant.

Disposal Protocol: A Step-by-Step Approach

The following protocol outlines the necessary steps for the safe disposal of 4-Methoxypentan-
2-one. This procedure is designed to minimize risks and ensure compliance with hazardous
waste regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:
» Eye Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Wear protective gloves (e.qg., nitrile rubber).

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[1]

» Respiratory Protection: Use only in a well-ventilated area. If inhalation is a risk, use a
NIOSH/MSHA approved respirator.[1]

o General Safety: Keep away from heat, sparks, open flames, and hot surfaces.[1][3] Use non-
sparking tools and take precautionary measures against static discharge.[1][3]

2. Handling and Storage of Waste:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2107614&productDescription=4-METHOXY-4-METHL-2-PENTN1+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2107614&productDescription=4-METHOXY-4-METHL-2-PENTN1+25G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/3877
https://cameochemicals.noaa.gov/chemical/3877
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21076~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:43:28~~4-Methoxy-4-methyl-2-pentanone~~
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/4-methly-2-pentanone_msds-1.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2107614&productDescription=4-METHOXY-4-METHL-2-PENTN1+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2107614&productDescription=4-METHOXY-4-METHL-2-PENTN1+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21076~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:43:28~~4-Methoxy-4-methyl-2-pentanone~~
https://www.benchchem.com/product/b081126?utm_src=pdf-body
https://www.benchchem.com/product/b081126?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2107614&productDescription=4-METHOXY-4-METHL-2-PENTN1+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2107614&productDescription=4-METHOXY-4-METHL-2-PENTN1+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2107614&productDescription=4-METHOXY-4-METHL-2-PENTN1+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21076~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:43:28~~4-Methoxy-4-methyl-2-pentanone~~
https://www.fishersci.com/store/msds?partNumber=AAB2107614&productDescription=4-METHOXY-4-METHL-2-PENTN1+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21076~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:43:28~~4-Methoxy-4-methyl-2-pentanone~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Collect waste 4-Methoxypentan-2-one in a designated, properly labeled, and sealed
container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials and ignition sources.[1][3]

. Spill Management:
In the event of a spill, immediately eliminate all ignition sources.[1][2]

Absorb the spill with a non-combustible, inert absorbent material such as sand, earth, or
vermiculite.[2]

Using clean, non-sparking tools, collect the absorbed material and place it into a suitable,
closed container for disposal.[1][2]

Do not allow the spilled material to enter drains or waterways.[4]
. Final Disposal:

All chemical waste, including unused product and contaminated materials, must be disposed
of as hazardous waste.

Engage a licensed professional waste disposal service to handle the disposal of 4-
Methoxypentan-2-one.[4]

Ensure that the disposal method complies with all local, regional, and national hazardous
waste regulations.[1] Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste and ensuring complete and accurate
classification.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of 4-Methoxypentan-2-one.
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Start: 4-Methoxypentan-2-one for Disposal

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is this a chemical spill?

Follow Spill Management Protocol:
1. Eliminate Ignition Sources
2. Absorb with Inert Material
3. Collect in Sealed Container

Collect Waste in a
Designated, Labeled Container

Store Waste in a Cool, Ventilated Area
Away from Ignition Sources

Contact Licensed Waste
Disposal Service

Complete Hazardous Waste
Manifest/Paperwork

'

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-Methoxypentan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081126#4-methoxypentan-2-one-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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